Cas no 1353969-91-1 (2-(1-Methyl-piperidin-3-yloxy)-ethylamine)

• Product Name: 2-(1-Methyl-piperidin-3-yloxy)-ethylamine
• CAS No: 1353969-91-1
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 2156154
• Update Time: 2025-06-08

2-(1-Methyl-piperidin-3-yloxy)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methyl-piperidin-3-yloxy)-ethylamine
• 2-((1-Methylpiperidin-3-yl)oxy)ethanamine
• AM93670
• 2-(1-methylpiperidin-3-yloxy)ethylamine

• Inchi： 1S/C8H18N2O/c1-10-5-2-3-8(7-10)11-6-4-9/h8H,2-7,9H2,1H3
• InChI Key： GABZQTXLQXFEEZ-UHFFFAOYSA-N
• SMILES： O(CCN)C1CN(C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Topological Polar Surface Area: 38.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(1-Methyl-piperidin-3-yloxy)-ethylamine

Professional Introduction to Compound with CAS No. 1353969-91-1 and Product Name: 2-(1-Methyl-piperidin-3-yloxy)-ethylamine

The compound with the CAS number 1353969-91-1 and the product name 2-(1-Methyl-piperidin-3-yloxy)-ethylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a methyl-piperidine moiety, which is a well-known pharmacophore in many bioactive molecules, enhancing its biological relevance and therapeutic potential.

Recent research in the domain of neuropharmacology has highlighted the importance of piperidine derivatives in the development of novel therapeutic agents. The presence of the 1-methyl-piperidin-3-yloxy group in this compound suggests a high likelihood of interaction with central nervous system (CNS) receptors, making it a promising candidate for further exploration in the treatment of neurological disorders. Studies have shown that modifications in the piperidine ring can significantly influence the pharmacokinetic and pharmacodynamic properties of compounds, thereby tailoring their efficacy and selectivity for specific therapeutic targets.

The ethylamine component of the molecule contributes to its amphiphilic nature, allowing for potential applications in drug delivery systems. This feature is particularly intriguing in the context of developing targeted therapies, where the ability to modify solubility and permeability is crucial. The compound’s structure also lends itself to further chemical modifications, enabling researchers to explore derivatives with enhanced properties such as improved bioavailability or reduced toxicity.

In the realm of medicinal chemistry, the synthesis and characterization of 2-(1-Methyl-piperidin-3-yloxy)-ethylamine have opened new avenues for investigating its biological activity. Preliminary studies have indicated that this compound may exhibit properties relevant to the modulation of neurotransmitter systems, particularly those involving dopamine and serotonin pathways. These pathways are implicated in a variety of neurological conditions, including depression, anxiety, and neurodegenerative diseases. The potential for this compound to interact with these systems makes it a valuable scaffold for designing novel therapeutics.

The development of high-throughput screening (HTS) platforms has accelerated the process of identifying bioactive compounds like 2-(1-Methyl-piperidin-3-yloxy)-ethylamine. These platforms allow for rapid assessment of large libraries of compounds against various biological targets, streamlining the discovery process. The compound’s unique structural features make it an attractive candidate for inclusion in such screens, where its interactions with enzymes and receptors can be systematically evaluated.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling techniques can predict how 2-(1-Methyl-piperidin-3-yloxy)-ethylamine interacts with biological targets at an atomic level. This computational approach complements experimental efforts by providing insights into binding affinities, metabolic pathways, and potential side effects. Such simulations are essential for optimizing drug candidates before they enter clinical trials.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents with improved efficacy and safety profiles. Compounds like 2-(1-Methyl-piperidin-3-yloxy)-ethylamine represent a critical part of this effort. By leveraging structural biology and synthetic chemistry, researchers can design molecules that are tailored to specific disease mechanisms. The integration of interdisciplinary approaches—combining organic synthesis, medicinal chemistry, and computational modeling—has been instrumental in advancing our understanding of this compound’s potential.

Future directions in research may involve exploring the use of 2-(1-Methyl-piperidin-3-yloxy)-ethylamine as a lead compound for drug development. Its structural flexibility allows for modifications that could enhance its pharmacological properties while minimizing adverse effects. Additionally, investigating its role in combination therapies could provide new strategies for treating complex diseases where multiple targets need to be addressed simultaneously.

The broader implications of such research extend beyond individual compounds to contribute to our fundamental understanding of disease mechanisms at a molecular level. By studying compounds like 2-(1-Methyl-piperidin-3-yloxy)-ethylamine, scientists can uncover new insights into how drugs interact with biological systems, paving the way for more effective treatments.